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isodunnianin isodunnianin
Brand Name: Vulcanchem
CAS No.: 144923-90-0
VCID: VC0117124
InChI: InChI=1S/C24H30O8/c1-14-10-17(31-15(2)25)24(29)21(3)13-30-19(26)12-23(14,24)11-18(22(21,4)28)32-20(27)16-8-6-5-7-9-16/h5-9,14,17-18,28-29H,10-13H2,1-4H3
SMILES: CC1CC(C2(C13CC(C(C2(COC(=O)C3)C)(C)O)OC(=O)C4=CC=CC=C4)O)OC(=O)C
Molecular Formula: C24H30O8
Molecular Weight: 446.5 g/mol

isodunnianin

CAS No.: 144923-90-0

Main Products

VCID: VC0117124

Molecular Formula: C24H30O8

Molecular Weight: 446.5 g/mol

isodunnianin - 144923-90-0

CAS No. 144923-90-0
Product Name isodunnianin
Molecular Formula C24H30O8
Molecular Weight 446.5 g/mol
IUPAC Name (4-acetyloxy-5,13-dihydroxy-2,6,13-trimethyl-9-oxo-8-oxatricyclo[4.4.3.01,5]tridecan-12-yl) benzoate
Standard InChI InChI=1S/C24H30O8/c1-14-10-17(31-15(2)25)24(29)21(3)13-30-19(26)12-23(14,24)11-18(22(21,4)28)32-20(27)16-8-6-5-7-9-16/h5-9,14,17-18,28-29H,10-13H2,1-4H3
Standard InChIKey GXBPVUSOWHQLOF-UHFFFAOYSA-N
SMILES CC1CC(C2(C13CC(C(C2(COC(=O)C3)C)(C)O)OC(=O)C4=CC=CC=C4)O)OC(=O)C
Canonical SMILES CC1CC(C2(C13CC(C(C2(COC(=O)C3)C)(C)O)OC(=O)C4=CC=CC=C4)O)OC(=O)C
Synonyms isodunnianin
PubChem Compound 192340
Last Modified Nov 11 2021
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